Cas no 1215098-80-8 (Diethyl(5-bromopyridin-2-yl)malonate)

• Product Name: Diethyl(5-bromopyridin-2-yl)malonate
• CAS No: 1215098-80-8
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• CID: 2125975
• PubChem ID: 59238270
• Update Time: 2025-04-21

Diethyl(5-bromopyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(5-bromopyridin-2-yl)malonate
• diethyl (5-bromopyridin-2-yl)malonate
• FOFGLOQJGFTCNS-UHFFFAOYSA-N
• SCHEMBL514250
• DB-342567
• diethyl2-(5-bromopyridin-2-yl)malonate
• DIETHYL(5-BROMOPYRIDIN-2-YL)MALONATE
• 2-(5-bromo-pyridin-2-yl)-malonic acid diethyl ester
• diethyl 2-(5-bromopyridin-2-yl)propanedioate
• 1215098-80-8
• Diethyl(5-bromopyridin-2-yl)malonate

• Inchi： 1S/C12H14BrNO4/c1-3-17-11(15)10(12(16)18-4-2)9-6-5-8(13)7-14-9/h5-7,10H,3-4H2,1-2H3
• InChI Key： FOFGLOQJGFTCNS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 315.01100
• Monoisotopic Mass: 315.01062Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 2.05390